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Compound of Interest

Compound Name: Hexyl acetate

Cat. No.: B3431046

Essential Safety and Handling Guide for Hexyl
Acetate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Hexyl Acetate, including detailed operational and disposal plans to foster a secure
research environment.

Physicochemical and Toxicological Data

Understanding the properties of Hexyl Acetate is the first step toward safe handling. The
following tables summarize key quantitative data.
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Physical and Chemical Properties Value

CAS Number 142-92-7

Molecular Weight 144.21 g/mol

Appearance Colorless liquid[1]

Odor Mild, sweet, fruity odor[1][2][3]
Boiling Point 168 - 170 °C[4]

Melting Point -80 °C[4]

Flash Point 58 °C (136.4 °F)[4]

Auto-ignition Temperature

242 °C[4]

Density

0.87 g/lcm3 at 25 °C

Solubility

Insoluble in water; very soluble in alcohols and
ethers[1][2]

Vapor Density

Heavier than air[5][6]

Toxicological Data

Value

Acute Oral Toxicity (LD50, rat)

41,500 uL/kg[7]

Acute Dermal Toxicity (LD50, rabbit)

>5 g/kg[7]

Eye Irritation (rabbit)

Mild irritant[7]

Skin Irritation (rabbit)

Mild irritant[7]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are critical to minimize exposure risks.
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PPE Category

Specifications

Eye/Face Protection

Safety goggles with side protection.[4][6]

Hand Protection

Chemically resistant gloves (e.g., Nitrile rubber),
tested according to EN 374.[4][8]

Skin and Body Protection

Protective clothing that is impervious, flame-

retardant, and antistatic.[8]

Respiratory Protection

Required when vapors are generated. Use a
NIOSH/MSHA approved respirator if exposure

limits are exceeded.[7][8]

Experimental Protocols: Safe Handling and Storage

Adherence to standardized procedures is essential for maintaining a safe laboratory

environment.

Receiving and Storage:

e Upon receipt, inspect containers for damage or leaks.

» Store in a cool, dry, and well-ventilated place.[8][9]

o Keep containers tightly closed and upright to prevent leakage.[8][9]

» Store away from heat, sparks, open flames, and other ignition sources.[4][9] No smoking in

storage areas.[4][5][8][9][10]

» Ground and bond containers and receiving equipment to prevent static discharge.[9]

o Store separately from incompatible materials such as strong oxidizing agents, alkalis, and

acids.[3][4]

Handling and Use:

o Work in a well-ventilated area, preferably under a chemical fume hood.[4][7][8]
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Use non-sparking tools and explosion-proof equipment.[7][9]

Avoid contact with skin, eyes, and clothing.[4][5][6][7][8] Do not breathe vapors or mist.[4][5]
[618]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[4][8]

Do not eat, drink, or smoke when using this product.[4][5]

Emergency Procedures

Immediate and appropriate response to incidents can significantly mitigate harm.

First Aid Measures:

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[10] If you
feel unwell, seek medical advice.[10]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower.[10]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[5][6] If eye irritation persists, get medical
advice/attention.

¢ Ingestion: Rinse mouth.[5][6] Do NOT induce vomiting.[8] Call a poison center or a doctor if
you feel unwell.[8][10]

Spill Response:

o Eliminate all ignition sources (no smoking, flares, sparks, or flames in the immediate area).

[21[9]
e Evacuate unnecessary personnel and ensure adequate ventilation.[10]

o Wear appropriate personal protective equipment.[8]
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For small spills, absorb with inert material (e.g., sand, diatomaceous earth, or universal
binding agents).[4][5][6][9]

For large spills, dike the spilled material to prevent spreading.[9]

Collect the absorbed material and place it in a suitable, closed container for disposal.[4][5][6]
[O1[11]

Do not let the product enter drains, surface water, or ground water.[4][5][6]

Disposal Plan

Proper disposal of chemical waste is crucial for environmental protection and regulatory
compliance.

Waste Treatment:

o Dispose of Hexyl Acetate and its container as hazardous waste.[9]
e Do not dispose of it with household waste.

e Do not allow the product to reach the sewage system.

» Disposal must be in accordance with local, regional, national, and/or international
regulations.[9][10]

Container Disposal:
o Empty containers may retain product residue and can be dangerous.[7]
¢ Do not reuse empty containers.[10]

» Dispose of contaminated packaging in the same way as the substance itself.

Workflow for Safe Handling of Hexyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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